(1H-Imidazol-2-yl)(3-methylphenyl)methanone

• IUPAC Name: 1H-imidazol-2-yl-(3-methylphenyl)methanone
• InChI: InChI=1S/C11H10N2O/c1-8-3-2-4-9(7-8)10(14)11-12-5-6-13-11/h2-7H,1H3,(H,12,13)
• InChI Key: ROZWDZKHGNRIIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)C2=NC=CN2
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID60489216
• Molecular Weight: 186.21 g/mol
• CAS RN: 62457-92-5

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It has become an important synthon in the development of new drugs. A general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone has been designed, which involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Molecular Structure Analysis

Due to the presence of a positive charge on either of two nitrogen atom, imidazole shows two equivalent tautomeric forms. The spectral data of the Pd (II) complex indicated the bidentate bonding mode for bis-benzimidazole and suggested a tetrahedral geometry for the metal complex.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The tumor inhibitory mechanism of the Pd (II) complex is due to its antiangiogenic effect and promotion of apoptosis, as verified by DNA condensation and FACS analysis.

Safety and Hazards

The safety classification for a similar compound, (1-Methyl-1H-imidazol-2-yl)(phenyl)methanol, is Acute Tox. 3 Oral. This indicates that it is combustible and acutely toxic.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that there is a great potential for the development of novel drugs using imidazole.